Cas no 956034-06-3 (furo3,2-dpyrimidine-2,4-diol)

• Product Name: furo3,2-dpyrimidine-2,4-diol
• CAS No: 956034-06-3
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• MDL: MFCD11520867
• CID: 827241
• PubChem ID: 11564502
• Update Time: 2025-05-30

furo3,2-dpyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-d]pyrimidine-2,4-diol
• 1H-furo[3,2-d]pyrimidine-2,4-dione
• furo[3,2-d]pyrimidine-2,4(1H,3H)-dione
• furo3,2-dpyrimidine-2,4-diol

• MDL： MFCD11520867
• Inchi： 1S/C6H4N2O3/c9-5-4-3(1-2-11-4)7-6(10)8-5/h1-2H,(H2,7,8,9,10)
• InChI Key： UEICIOHAOMRQDE-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(OC=C2)C(=O)N1

Computed Properties

• Exact Mass: 152.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 79.38000
• LogP: 0.63400

Additional information on furo3,2-dpyrimidine-2,4-diol

Chemical Profile of Furo3,2-dpyrimidine-2,4-diol (CAS No. 956034-06-3)

Furo3,2-dpyrimidine-2,4-diol, identified by its Chemical Abstracts Service (CAS) number 956034-06-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of Furo3,2-dpyrimidine-2,4-diol incorporates a fused furan ring with a pyrimidine moiety, creating a unique scaffold that may contribute to its distinct pharmacological properties.

The fused ring system in Furo3,2-dpyrimidine-2,4-diol presents an intriguing chemical environment that can interact with biological targets in multiple ways. Pyrimidine derivatives are widely recognized for their roles as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The presence of hydroxyl groups at the 2 and 4 positions of the pyrimidine ring enhances the compound's solubility and reactivity, making it a promising candidate for further chemical modifications and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of Furo3,2-dpyrimidine-2,4-diol with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways. The furan ring component further contributes to its potential by providing a rigid structure that can optimize binding affinity to protein receptors.

In the realm of drug discovery, Furo3,2-dpyrimidine-2,4-diol has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its structural features align well with the requirements for effective drug candidates, including molecular weight, lipophilicity, and metabolic stability. Researchers have leveraged high-throughput screening (HTS) techniques to identify derivatives of Furo3,2-dpyrimidine-2,4-diol that exhibit enhanced potency and selectivity against specific disease targets.

The synthesis of Furo3,2-dpyrimidine-2,4-diol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have facilitated the production of this compound on a scalable basis, enabling further exploration of its pharmacological properties. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the complex framework of Furo3,2-dpyrimidine-2,4-diol.

Preclinical studies have begun to unravel the pharmacokinetic and pharmacodynamic profiles of Furo3,2-dpyrimidine-2,4-diol. Initial findings indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The hydroxyl groups contribute to its water solubility, which is advantageous for formulating pharmaceutical dosage forms. Additionally, preliminary toxicology studies suggest that Furo3,2-dpyrimidine-2,4-diol is well-tolerated at moderate doses but may require further evaluation to assess potential long-term effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising compounds like Furo3,2-dpyrimidine-2,4-diol. Predictive models have been developed to forecast the biological activity of pyrimidine derivatives based on their structural features. These models have helped prioritize compounds for experimental validation and have streamlined the process of identifying optimal analogs for further development.

Future research directions for Furo3,2-dpyrimidine-2,4-diol include exploring its mechanism of action in detail and optimizing its chemical structure for improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. The growing interest in natural product-inspired scaffolds has also prompted investigations into how structural modifications inspired by bioactive natural products can enhance the therapeutic potential of Furo3,2-dpyrimidine-2,4-diol.

The versatility of Furo3,2-dpyrimidine-2,4-diol as a chemical entity makes it a valuable building block for designing novel therapeutics. Its unique combination of structural features positions it as a candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new biological functions and synthetic pathways related to pyrimidine derivatives like Furo3,2-dpyrimidine-2，4 -diol, its significance in medicinal chemistry is expected to grow.